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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Hydrazinylpiperidine dihydrochloride has emerged as a valuable and
versatile building block in organic synthesis, particularly in the construction of diverse
heterocyclic scaffolds of significant interest to the pharmaceutical and agrochemical industries.
Its bifunctional nature, possessing both a reactive hydrazine moiety and a piperidine ring,
allows for the creation of complex molecular architectures with a wide range of biological
activities. This guide provides a comprehensive overview of the chemical properties, key
reactions, and detailed experimental protocols involving 4-hydrazinylpiperidine
dihydrochloride, serving as a technical resource for scientists engaged in synthetic and
medicinal chemistry.

Physicochemical Properties

While extensive experimental data for 4-hydrazinylpiperidine dihydrochloride is not readily
available in publicly accessible literature, its fundamental properties can be summarized. The
dihydrochloride salt form enhances its stability and water solubility, making it a convenient
reagent for various synthetic transformations.
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Property Value Source

Molecular Formula CsH15CI2Ns Computed

Molecular Weight 188.11 g/mol Computed
White to off-white solid ]

Appearance Supplier Data
(expected)

» ) General knowledge of
Solubility Soluble in water, methanol _
hydrochloride salts

Core Synthetic Applications: Gateway to
Heterocyclic Systems

4-Hydrazinylpiperidine dihydrochloride is a key precursor for the synthesis of a variety of
heterocyclic compounds, most notably pyrazoles, triazoles, and pyridazines. The hydrazine
functional group readily undergoes condensation and cyclization reactions with suitable
electrophilic partners.

Synthesis of Piperidinyl-Pyrazoles

The most prominent application of 4-hydrazinylpiperidine dihydrochloride is in the synthesis
of 1-(piperidin-4-yl)-1H-pyrazoles. The Knorr pyrazole synthesis and its variations are the most
common methods employed, involving the condensation of the hydrazine with a 1,3-dicarbonyl
compound.[1]

Reaction Workflow: Knorr Pyrazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Hydrazinylpiperidine Dihydrochloride: A Versatile
Building Block in Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1322145#4-hydrazinylpiperidine-dihydrochloride-
as-a-building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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